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Compound of Interest

Compound Name: Terbuchlor

CAS No.: 4212-93-5

Cat. No.: B1295756

Get Quote

Disclaimer: Information regarding the specific application and efficacy of Terbuchlor is limited

in publicly available resources. This guide is based on the general characteristics of

chloroacetanilide herbicides, the chemical family to which Terbuchlor belongs. Researchers

should use this information as a starting point and conduct small-scale trials to determine

optimal application parameters for their specific conditions.

This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) to assist researchers, scientists, and drug development professionals in

optimizing Terbuchlor spray application for maximum weed control in experimental settings.

Troubleshooting Guide
This guide addresses common issues that may arise during the application of Terbuchlor and

other chloroacetanilide herbicides.
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Problem Potential Causes Troubleshooting Steps

Poor Weed Control Incorrect application timing,

Inadequate herbicide rate,

Environmental conditions (too

dry, too cold), Weed

resistance, Improper spray

coverage, Incorrect weed

identification.

1. Verify Application Timing:

Terbuchlor, like other

chloroacetanilides, is primarily

a pre-emergence herbicide. It

must be applied before weed

seeds germinate. 2. Review

Application Rate: Ensure the

applied rate is appropriate for

the target weed species and

soil type. Heavier soils or those

with high organic matter may

require higher rates. 3. Assess

Environmental Conditions:

Chloroacetanilides require soil

moisture for activation. If

conditions are dry, efficacy will

be reduced. Application in cold

temperatures can also

decrease effectiveness. 4.

Investigate Weed Resistance:

If a specific weed species is

not controlled, consider the

possibility of resistance to

Group 15 (WSSA) herbicides.

Rotate or tank-mix with

herbicides having a different

mode of action.[1][2] 5.

Evaluate Spray Coverage:

Ensure uniform spray

coverage across the treated

area. Check nozzles for

clogging and proper spray

pattern. 6. Confirm Weed

Identification: Ensure the

target weeds are within the
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spectrum of control for

chloroacetanilide herbicides.

Crop Injury (Phytotoxicity)

Application to emerged crops,

Incorrect application rate (too

high), Unfavorable

environmental conditions (cool,

wet soils), Crop sensitivity,

Spray drift.

1. Confirm Application Timing:

Apply Terbuchlor before crop

emergence unless crop-

specific tolerance has been

established. 2. Check

Application Rate: Verify that

the application rate is within

the recommended range for

the specific crop and soil type.

3. Evaluate Environmental

Conditions: Cool, wet

conditions can slow crop

growth and increase the

potential for herbicide injury. 4.

Review Crop Tolerance: Not all

crops are tolerant to

chloroacetanilide herbicides.

Confirm the tolerance of your

specific crop variety. 5. Assess

for Spray Drift: Check for

patterns of injury that might

indicate drift onto sensitive,

non-target plants.

Inconsistent Results Across

Plots

Variable soil characteristics

(organic matter, texture),

Uneven spray application,

Variable weed pressure,

Differences in soil moisture.

1. Analyze Soil Properties:

Variations in soil organic

matter and texture across the

experimental area can affect

herbicide availability and

efficacy. 2. Calibrate Sprayer:

Ensure the sprayer is properly

calibrated to deliver a

consistent volume across all

plots. 3. Map Weed

Populations: Document the

initial weed pressure in each
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plot to account for variability in

weed density. 4. Monitor Soil

Moisture: Use soil moisture

probes to assess and record

moisture levels across the

experimental site.

Frequently Asked Questions (FAQs)
1. What is the mode of action of Terbuchlor?

Terbuchlor is a member of the chloroacetanilide herbicide family (WSSA Group 15, HRAC

Group K3).[3] Its primary mode of action is the inhibition of very-long-chain fatty acid (VLCFA)

biosynthesis.[4] This disruption of lipid synthesis impairs cell division and growth in susceptible

weeds, particularly during the early stages of germination and seedling development.[4]

2. What are the typical symptoms of Terbuchlor injury on susceptible weeds?

As a pre-emergence herbicide, Terbuchlor affects weeds as they germinate. Susceptible grass

seedlings may fail to emerge from the soil. If they do emerge, they may exhibit stunted growth,

with new leaves appearing malformed or failing to unroll properly. Broadleaf weeds may also

show stunting and crinkled or cupped leaves.

3. What is the optimal timing for Terbuchlor application?

Terbuchlor should be applied as a pre-emergence herbicide, meaning it must be applied to the

soil before the target weeds germinate. Its effectiveness is significantly reduced when applied

to emerged weeds.

4. What environmental conditions are ideal for Terbuchlor application?

Optimal performance of Terbuchlor and other chloroacetanilide herbicides requires adequate

soil moisture (approximately 0.5 inches of rainfall or irrigation within a week of application) to

move the herbicide into the soil profile where weed seeds are germinating. Efficacy is generally

reduced in dry conditions. Application to cold, wet soils may increase the risk of crop injury.

5. What is the general weed control spectrum for Terbuchlor?
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As a chloroacetanilide, Terbuchlor is expected to primarily control annual grasses and some

small-seeded broadleaf weeds.

6. Can Terbuchlor be tank-mixed with other herbicides?

While specific tank-mix partners for Terbuchlor are not well-documented, chloroacetanilide

herbicides are often tank-mixed with other herbicides to broaden the weed control spectrum. A

jar test should always be conducted to ensure physical compatibility before mixing any

products in the spray tank. It is also crucial to follow the labels of all tank-mix partners and

adhere to the most restrictive guidelines.

7. How can I manage the risk of weed resistance to Terbuchlor?

To mitigate the development of herbicide resistance, it is essential to incorporate integrated

weed management (IWM) practices. This includes rotating crops, using herbicides with

different modes of action, and employing mechanical or cultural weed control methods when

feasible. Avoid repeated applications of herbicides from the same group (WSSA Group 15) on

the same field.

Data Presentation
Due to the limited availability of specific data for Terbuchlor, the following tables are based on

general values for the chloroacetanilide class of herbicides and should be used as a reference

for experimental planning.

Table 1: General Application Rates for Chloroacetanilide Herbicides (Pre-emergence)
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Soil Texture Organic Matter
Application Rate (lbs
a.i./acre)

Coarse (Sand, Loamy Sand) Low (<1.5%) 1.0 - 1.5

Medium (Loam, Silt Loam) Moderate (1.5-3.0%) 1.5 - 2.0

Fine (Clay, Clay Loam) High (>3.0%) 2.0 - 2.5

Note: These are generalized

rates. Always consult the

product label for specific

recommendations and adjust

based on target weed species

and density.

Table 2: Susceptibility of Common Weeds to Chloroacetanilide Herbicides

Weed Species Common Name General Susceptibility

Echinochloa crus-galli Barnyardgrass High

Digitaria sanguinalis Large Crabgrass High

Setaria faberi Giant Foxtail High

Setaria viridis Green Foxtail High

Amaranthus retroflexus Redroot Pigweed Moderate to High

Chenopodium album Common Lambsquarters Moderate

Ambrosia artemisiifolia Common Ragweed Low to Moderate

Abutilon theophrasti Velvetleaf Low

Susceptibility can vary based

on the specific

chloroacetanilide herbicide,

application rate, and

environmental conditions.
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Experimental Protocols
Protocol: Evaluating the Efficacy of Terbuchlor in a Field Setting

This protocol outlines a general procedure for conducting a field trial to assess the efficacy of

Terbuchlor.

1. Experimental Design:

Utilize a randomized complete block design (RCBD) with a minimum of four replications.
Include an untreated control plot in each replication for comparison.
Plot size should be adequate to minimize edge effects (e.g., 10 ft x 30 ft).

2. Treatments:

Include a range of Terbuchlor application rates (e.g., 0.5x, 1x, and 2x the anticipated
effective rate).
If applicable, include tank-mix combinations with other herbicides.
A standard, commercially available herbicide with a similar weed control spectrum can be
included as a positive control.

3. Application:

Calibrate the sprayer to deliver a consistent spray volume (e.g., 15-20 gallons per acre).
Use appropriate nozzles (e.g., flat-fan) to ensure uniform coverage.
Apply treatments before weed and crop emergence.
Record environmental conditions at the time of application (temperature, humidity, wind
speed, soil moisture).

4. Data Collection:

Weed Control Efficacy: Conduct visual ratings of percent weed control at regular intervals
(e.g., 14, 28, and 56 days after treatment). Use a scale of 0% (no control) to 100% (complete
control) compared to the untreated check.
Weed Density and Biomass: At a designated time point, count the number of individual weed
species within a defined quadrat in each plot. Collect the above-ground biomass of these
weeds, dry, and weigh.
Crop Phytotoxicity: Visually assess crop injury at regular intervals using a scale of 0% (no
injury) to 100% (crop death). Note any symptoms such as stunting, chlorosis, or
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malformation.
Crop Yield: At the end of the growing season, harvest the crop from a designated area within
each plot and determine the yield.

5. Statistical Analysis:

Analyze the collected data using Analysis of Variance (ANOVA) appropriate for an RCBD.
Use a mean separation test (e.g., Tukey's HSD) to determine significant differences between
treatment means.

Mandatory Visualization
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Troubleshooting Poor Weed Control

Poor Weed Control Observed

Was application pre-emergence?

Was the application rate correct for soil type and target weeds?

Yes

Review protocol and consider alternative strategies.

No - Re-evaluate application timingWas there adequate soil moisture for activation?

Yes

No - Adjust application rate

Is weed resistance to Group 15 herbicides suspected?

Yes

No - Consider irrigation if possible

Yes - Rotate or tank-mix with a different mode of action No - Investigate other factors (e.g., coverage)

Click to download full resolution via product page

Caption: A troubleshooting workflow for diagnosing poor weed control with Terbuchlor.
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Experimental Workflow for Terbuchlor Efficacy Trial

Site Selection & Characterization

Randomized Complete Block Design

Prepare Terbuchlor Concentrations & Tank Mixes

Pre-emergence Spray Application

Collect Weed Control, Crop Injury, and Yield Data

Statistical Analysis (ANOVA)

Draw Conclusions on Efficacy and Crop Safety

Click to download full resolution via product page

Caption: A generalized workflow for conducting a field efficacy trial of Terbuchlor.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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